Cas no 9062-07-1 (ι-Carrageenin)
ι-Carrageenan is a sulfated polysaccharide derived from red seaweed, primarily composed of alternating 3-linked β-D-galactose and 4-linked α-D-galactose-4-sulfate units. It is widely utilized in food, pharmaceutical, and cosmetic industries due to its unique gelling, thickening, and stabilizing properties. Unlike κ- and λ-carrageenans, ι-carrageenan forms soft, elastic gels in the presence of calcium ions, making it particularly suitable for applications requiring thermo-reversible textures. Its high sulfate content enhances water-binding capacity and improves synergy with other hydrocolloids. As a non-toxic, biodegradable polymer, ι-carrageenan is valued for its compatibility with diverse formulations, including dairy products, sauces, and personal care emulsions, where controlled viscosity and stability are critical.

ι-Carrageenin structure
Product name:ι-Carrageenin
ι-Carrageenin Chemical and Physical Properties
Names and Identifiers
-
- IRISH MOSS
- MOSS IRISH
- CARRAGEENAN IOTA TYPE
- CARRAGEENAN TYPE II
- CARRAGEENAN TYPE V
- I-CARRAGEENAN
- IOTA-CARRAGEENAN
- IOTA-CARRAGEENAN (TYPE II)
- CARRAGEENAN, IOTA-(RG)
- ι-Carrageenin
- 4-O-Sulfonato-β-D-galactopyranosyl-(1->4)-3,6-anhydro-2-O-sulfonato-α-D-galactopyranosyl-(1->3)-4-O-sulfonato-β-D-galactopyranosyl-(1->4)-3,6-anhydro-2-O-sulfonato-α-D-galactopyranose
- ι-Carrageenan
- SeaSpen PF
- Soageena MV 201
- Soageena MV 220
- Soageena MV 320
- Soageena MV 330
- TS 150
- Vicarin SD 389
- Viscarin ME 389
- Viscarin SD 309
- beta-Carrageenan 2,4'-bis(hydrogen sulfate)
- iota-Carrageenin
- I-Carrageenan IOTA Type
- Sigma C 1138
- [(2R,3R,4R,5R,6S)-4,5-dihydroxy-6-[[(1R,3R,4R,5S,8S)-3-[(2R,3S,4R,5R,6S)-5-hydroxy-2-(hydroxymethyl)-6-[[(1R,3S,4R,5S,8S)-3-hydroxy-4-sulfonatooxy-2,6-dioxabicyclo[3.2.1]octan-8-yl]oxy]-3-sulfonatooxyoxan-4-yl]oxy-4-sulfonatooxy-2,6-dioxabicyclo[3.2.1]octan-8-yl]oxy]-2-(hydroxymethyl)oxan-3-yl] sulfate
- (1->4)-3,6-anhydro-2-O-sulfonato-alpha-D-galactopyranosyl-(1->3)-4-O-sulfonato-beta-D-galactopyranan
- CHEBI:37168
- 9062-07-1
- Refined stage
- QIDSWKFAPCTSKL-RRQHLKGPSA-J
-
- MDL: MFCD00151512
- Inchi: InChI=1S/C24H38O31S4/c25-1-5-12(52-56(31,32)33)9(27)10(28)22(46-5)49-14-8-4-44-18(14)20(55-59(40,41)42)24(48-8)51-16-11(29)23(47-6(2-26)15(16)53-57(34,35)36)50-13-7-3-43-17(13)19(21(30)45-7)54-58(37,38)39/h5-30H,1-4H2,(H,31,32,33)(H,34,35,36)(H,37,38,39)(H,40,41,42)/p-4/t5-,6-,7-,8-,9-,10-,11-,12+,13+,14+,15+,16-,17+,18+,19-,20-,21+,22+,23+,24-/m1/s1
- InChI Key: QIDSWKFAPCTSKL-RRQHLKGPSA-J
- SMILES: OC[C@H]1O[C@@H](O[C@H]2[C@H]3CO[C@@H]2[C@H]([C@@H](O[C@@H]2[C@@H](O)[C@H](O[C@H]4[C@H]5CO[C@@H]4[C@H]([C@H](O5)O)OS([O-])(=O)=O)O[C@H](CO)[C@@H]2OS([O-])(=O)=O)O3)OS([O-])(=O)=O)[C@H](O)[C@@H](O)[C@H]1OS([O-])(=O)=O
Computed Properties
- Exact Mass: 945.99700
- Monoisotopic Mass: 945.9966890g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 6
- Hydrogen Bond Acceptor Count: 31
- Heavy Atom Count: 59
- Rotatable Bond Count: 12
- Complexity: 1840
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 20
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -9.4
- Topological Polar Surface Area: 504Ų
Experimental Properties
- Solubility: H2O: 5 mg/mL hot, soluble
- Water Partition Coefficient: Partially soluble in water, Soluble in hot water. Insoluble in ethanol, in hot concentrated salt solutions.
- PSA: 503.69000
- LogP: -5.39640
- Merck: 1858
ι-Carrageenin Security Information
- WGK Germany:2
- Safety Instruction: 24/25
- FLUKA BRAND F CODES:3
ι-Carrageenin Customs Data
- HS CODE:1302391100
- Customs Data:
China Customs Code:
1302391100
ι-Carrageenin Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | I57900-500g |
Ι-carrageenan |
9062-07-1 | BR | 500g |
¥2502.0 | 2023-09-07 | |
BAI LING WEI Technology Co., Ltd. | 1534993-100G |
l-Carrageenan |
9062-07-1 | 100G |
¥ 714 | 2022-04-26 | ||
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | C805952-1kg |
ι-Carrageenan |
9062-07-1 | 1kg |
¥1,320.00 | 2022-01-14 | ||
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | C805952-25g |
ι-Carrageenan |
9062-07-1 | 25g |
¥86.00 | 2022-09-29 | ||
TRC | C184390-100g |
ι-Carrageenin |
9062-07-1 | 100g |
$ 170.00 | 2022-06-06 | ||
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | C120988-500g |
ι-Carrageenin |
9062-07-1 | 500g |
¥807.90 | 2023-09-03 | ||
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | C120988-100g |
ι-Carrageenin |
9062-07-1 | 100g |
¥231.90 | 2023-09-03 | ||
TRC | C184390-250g |
ι-Carrageenin |
9062-07-1 | 250g |
$ 340.00 | 2022-06-06 | ||
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | C805952-500g |
ι-Carrageenan |
9062-07-1 | 500g |
¥832.00 | 2022-09-29 | ||
SHENG KE LU SI SHENG WU JI SHU | sc-216083-5 g |
ι-Carrageenan, |
9062-07-1 | 5g |
¥602.00 | 2023-07-10 |
ι-Carrageenin Related Literature
-
Kaitie A. Giffin,Ilia Korobkov,R. Tom Baker Dalton Trans., 2015,44, 19587-19596
-
Xinyu Zhao,Mei Chee Tan J. Mater. Chem. C, 2015,3, 10207-10214
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Lihong Zhang,Wang Sun,Chunming Xu,Rongzheng Ren,Xiaoxia Yang,Jinshuo Qiao,Zhenhua Wang,Kening Sun J. Mater. Chem. A, 2020,8, 14091-14098
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Lu Mao,Hardy Sze On Chan RSC Adv., 2012,2, 10610-10617
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5. Book reviews
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:9062-07-1)ι-Carrageenin

Purity:99%
Quantity:500g
Price ($):157.0